Cas no 2229473-47-4 (1-(4,5-difluoro-2-methoxyphenyl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(4,5-difluoro-2-methoxyphenyl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2229473-47-4
• MF: C₁₁H₁₁F₄NO
• MW: 249.204756975174
• CID: 5772409
• PubChem ID: 165693293
• Update Time: 2025-06-08

1-(4,5-difluoro-2-methoxyphenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(4,5-difluoro-2-methoxyphenyl)-2,2-difluorocyclopropyl]methanamine
• EN300-1961664
• 2229473-47-4
• 1-(4,5-difluoro-2-methoxyphenyl)-2,2-difluorocyclopropylmethanamine

• Inchi： 1S/C11H11F4NO/c1-17-9-3-8(13)7(12)2-6(9)10(5-16)4-11(10,14)15/h2-3H,4-5,16H2,1H3
• InChI Key： AKJQNWUXSDTHDA-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=C(C(=CC=1OC)F)F)CN)F

Computed Properties

• Exact Mass: 249.07767662g/mol
• Monoisotopic Mass: 249.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4,5-difluoro-2-methoxyphenyl)-2,2-difluorocyclopropylmethanamine

Introduction to 1-(4,5-difluoro-2-methoxyphenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2229473-47-4)

1-(4,5-difluoro-2-methoxyphenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2229473-47-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring, difluoromethyl groups, and a substituted phenyl ring. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-(4,5-difluoro-2-methoxyphenyl)-2,2-difluorocyclopropylmethanamine is particularly noteworthy due to the presence of multiple fluorine atoms. Fluorine substitution is a common strategy in drug design to enhance the metabolic stability and lipophilicity of compounds. The cyclopropyl ring, on the other hand, imparts rigidity to the molecule, which can influence its binding affinity to biological targets. The methoxy group on the phenyl ring further modulates the compound's electronic properties and solubility.

Recent studies have explored the potential of 1-(4,5-difluoro-2-methoxyphenyl)-2,2-difluorocyclopropylmethanamine in various therapeutic areas. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in regulating mood, appetite, and sleep, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Preliminary data suggest that this compound exhibits selective binding to serotonin receptors, which could lead to the development of novel antidepressants with improved efficacy and reduced side effects.

In addition to its potential as a serotonin receptor modulator, 1-(4,5-difluoro-2-methoxyphenyl)-2,2-difluorocyclopropylmethanamine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 1-(4,5-difluoro-2-methoxyphenyl)-2,2-difluorocyclopropylmethanamine have also been studied extensively. Its high lipophilicity and metabolic stability contribute to favorable pharmacokinetic profiles, including good oral bioavailability and extended half-life. These properties are essential for ensuring that the compound reaches its intended biological targets in sufficient concentrations and remains active for an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4,5-difluoro-2-methoxyphenyl)-2,2-difluorocyclopropylmethanamine in human subjects. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These findings provide a strong foundation for advancing the compound into later-stage clinical trials and ultimately bringing it to market as a new therapeutic option.

In conclusion, 1-(4,5-difluoro-2-methoxyphenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2229473-47-4) is a highly promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various medical conditions.